Cas no 2034494-03-4 (2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2034494-03-4
• MF: C₁₈H₂₁N₃O₃S₂
• MW: 391.507641553879
• CID: 5336403
• Update Time: 2025-05-25

2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• 2-methoxy-4,5-dimethyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)benzenesulfonamide
• 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C18H21N3O3S2/c1-13-9-17(24-3)18(10-14(13)2)26(22,23)20-11-16(15-5-8-25-12-15)21-7-4-6-19-21/h4-10,12,16,20H,11H2,1-3H3
• InChI Key： ZHXQWPARWSXGLN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1OC)(NCC(C1=CSC=C1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 554
• XLogP3: 2.9
• Topological Polar Surface Area: 110

Additional information on 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 2034494-03-4 and Product Name: 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

The compound with the CAS number 2034494-03-4 and the product name 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including pyrazole and thiophene, along with a sulfonamide moiety, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways through precise interactions with target proteins. The structural features of 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide make it an attractive candidate for further investigation in this context. The pyrazole ring is known for its role as a bioisostere in drug design, often providing favorable binding properties to enzymes and receptors. Additionally, the thiophene moiety has been extensively studied for its potential to enhance drug bioavailability and metabolic stability.

The sulfonamide group is another key feature of this compound, which is widely recognized for its ability to improve solubility and binding affinity. Sulfonamides have been successfully incorporated into numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and diuretics. The specific arrangement of the methyl groups at the 4 and 5 positions of the benzene ring further fine-tunes the electronic properties of the molecule, potentially influencing its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies using molecular docking simulations have suggested that 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide may exhibit potent activity against several targets of interest in oncology and inflammation. The combination of the pyrazole, thiophene, and sulfonamide moieties creates a multifaceted pharmacophore that could be exploited for developing novel therapeutic strategies.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it demonstrates promising interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. The ability of 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide to modulate these pathways could open new avenues for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, have been employed to construct the complex aromatic core. The introduction of the sulfonamide group at the terminal position is particularly critical, as it determines many of the compound's physicochemical properties.

From a regulatory perspective, compounds like 2-methoxy-4,5-dimethyl-N-[2-(1H-pyrazol-1-y)l]-2-(thiophen-l3-yI)ethyl]benzene-l-sulfonamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research is focused on evaluating its pharmacokinetic behavior, toxicity profiles, and potential side effects. These studies are essential for determining whether this molecule can progress to human trials and ultimately become a viable therapeutic option.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like this one. By analyzing vast datasets containing structural information and biological activity data, researchers can predict which molecules are most likely to succeed in preclinical studies. This approach has already shown great promise in reducing the time required to bring new drugs to market.

The future development of 2034494-l03-l44 will likely involve collaboration between academic institutions and pharmaceutical companies. Such partnerships are crucial for translating laboratory discoveries into tangible medical benefits. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies.

In conclusion,2034494-l03-l44 represents a significant step forward in pharmaceutical innovation. Its unique structural features make it a compelling candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. With continued research and development,N[(lH-pyrazol-l-yI)-(thiophen-l3-yI)ethyl]benzenel sulfonamide may one day contribute to advancements in treating some of today's most challenging diseases.